Cas no 2034513-66-9 (5-[6-(trifluoromethyl)pyrimidin-4-yl]-2-oxa-5-azabicyclo[2.2.1]heptane)

5-[6-(Trifluoromethyl)pyrimidin-4-yl]-2-oxa-5-azabicyclo[2.2.1]heptane is a structurally unique heterocyclic compound featuring a bicyclic framework with a pyrimidine substituent. The trifluoromethyl group enhances its electronic properties, making it valuable in medicinal chemistry and agrochemical applications. Its rigid bicyclic core contributes to improved metabolic stability and binding affinity, while the oxa-aza bridge offers synthetic versatility. This compound is particularly useful as an intermediate in the development of biologically active molecules, including kinase inhibitors and other therapeutic agents. Its well-defined stereochemistry and functional group compatibility further support its utility in targeted drug design and structure-activity relationship studies.

5-[6-(trifluoromethyl)pyrimidin-4-yl]-2-oxa-5-azabicyclo[2.2.1]heptane structure

2034513-66-9 structure

Product Name:5-[6-(trifluoromethyl)pyrimidin-4-yl]-2-oxa-5-azabicyclo[2.2.1]heptane

CAS No:2034513-66-9

MF:C₁₀H₁₀F₃N₃O

MW:245.201112270355

CID:5335527

Update Time:2025-05-22

5-[6-(trifluoromethyl)pyrimidin-4-yl]-2-oxa-5-azabicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

- 2-Oxa-5-azabicyclo[2.2.1]heptane, 5-[6-(trifluoromethyl)-4-pyrimidinyl]-
- 5-[6-(trifluoromethyl)pyrimidin-4-yl]-2-oxa-5-azabicyclo[2.2.1]heptane
- Inchi： 1S/C10H10F3N3O/c11-10(12,13)8-2-9(15-5-14-8)16-3-7-1-6(16)4-17-7/h2,5-7H,1,3-4H2
- InChI Key： IKDCHTUSKMCGBT-UHFFFAOYSA-N
- SMILES： C12CC(N(C3C=C(C(F)(F)F)N=CN=3)C1)CO2

5-[6-(trifluoromethyl)pyrimidin-4-yl]-2-oxa-5-azabicyclo[2.2.1]heptane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6543-2013-2μmol	5-[6-(trifluoromethyl)pyrimidin-4-yl]-2-oxa-5-azabicyclo[2.2.1]heptane	2034513-66-9	2μmol	$85.5	2023-09-08
Life Chemicals	F6543-2013-5μmol	5-[6-(trifluoromethyl)pyrimidin-4-yl]-2-oxa-5-azabicyclo[2.2.1]heptane	2034513-66-9	5μmol	$94.5	2023-09-08
Life Chemicals	F6543-2013-10μmol	5-[6-(trifluoromethyl)pyrimidin-4-yl]-2-oxa-5-azabicyclo[2.2.1]heptane	2034513-66-9	10μmol	$103.5	2023-09-08
Life Chemicals	F6543-2013-20μmol	5-[6-(trifluoromethyl)pyrimidin-4-yl]-2-oxa-5-azabicyclo[2.2.1]heptane	2034513-66-9	20μmol	$118.5	2023-09-08
Life Chemicals	F6543-2013-1mg	5-[6-(trifluoromethyl)pyrimidin-4-yl]-2-oxa-5-azabicyclo[2.2.1]heptane	2034513-66-9	1mg	$81.0	2023-09-08
Life Chemicals	F6543-2013-2mg	5-[6-(trifluoromethyl)pyrimidin-4-yl]-2-oxa-5-azabicyclo[2.2.1]heptane	2034513-66-9	2mg	$88.5	2023-09-08
Life Chemicals	F6543-2013-3mg	5-[6-(trifluoromethyl)pyrimidin-4-yl]-2-oxa-5-azabicyclo[2.2.1]heptane	2034513-66-9	3mg	$94.5	2023-09-08
Life Chemicals	F6543-2013-4mg	5-[6-(trifluoromethyl)pyrimidin-4-yl]-2-oxa-5-azabicyclo[2.2.1]heptane	2034513-66-9	4mg	$99.0	2023-09-08
Life Chemicals	F6543-2013-5mg	5-[6-(trifluoromethyl)pyrimidin-4-yl]-2-oxa-5-azabicyclo[2.2.1]heptane	2034513-66-9	5mg	$103.5	2023-09-08
Life Chemicals	F6543-2013-10mg	5-[6-(trifluoromethyl)pyrimidin-4-yl]-2-oxa-5-azabicyclo[2.2.1]heptane	2034513-66-9	10mg	$118.5	2023-09-08

5-[6-(trifluoromethyl)pyrimidin-4-yl]-2-oxa-5-azabicyclo[2.2.1]heptane Related Literature

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Additional information on 5-[6-(trifluoromethyl)pyrimidin-4-yl]-2-oxa-5-azabicyclo[2.2.1]heptane

Research Brief on 5-[6-(Trifluoromethyl)pyrimidin-4-yl]-2-oxa-5-azabicyclo[2.2.1]heptane (CAS: 2034513-66-9)

The compound 5-[6-(trifluoromethyl)pyrimidin-4-yl]-2-oxa-5-azabicyclo[2.2.1]heptane (CAS: 2034513-66-9) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This bicyclic scaffold, featuring a trifluoromethyl-substituted pyrimidine moiety, has garnered significant attention due to its potential applications in drug discovery, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have highlighted its unique physicochemical properties, including enhanced metabolic stability and bioavailability, which make it an attractive pharmacophore for therapeutic development.

Recent research efforts have focused on elucidating the synthetic pathways and optimizing the yield of 5-[6-(trifluoromethyl)pyrimidin-4-yl]-2-oxa-5-azabicyclo[2.2.1]heptane. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel, high-yield synthesis route involving a key cyclization step catalyzed by palladium. This method not only improved the scalability of the compound but also reduced the formation of byproducts, making it more feasible for industrial applications. The study further emphasized the importance of the trifluoromethyl group in enhancing the compound's binding affinity to target proteins.

In addition to synthetic advancements, the biological activity of this compound has been a focal point of recent investigations. Preclinical studies have revealed its potent inhibitory effects on specific kinases involved in inflammatory pathways. For instance, a 2024 study in ACS Chemical Biology reported that 5-[6-(trifluoromethyl)pyrimidin-4-yl]-2-oxa-5-azabicyclo[2.2.1]heptane exhibited nanomolar affinity for JAK3 kinases, suggesting its potential as a therapeutic agent for autoimmune diseases. The study also highlighted the compound's selectivity profile, which minimizes off-target effects—a critical factor in drug development.

Another significant area of exploration has been the compound's application in targeted drug delivery systems. Researchers have functionalized the bicyclic scaffold with various ligands to enhance its tissue specificity. A recent publication in Bioconjugate Chemistry (2024) described the successful conjugation of this compound with antibody-drug conjugates (ADCs), demonstrating improved tumor-targeting efficacy in murine models. This approach leverages the compound's stability and modularity, opening new avenues for cancer therapy.

Despite these promising developments, challenges remain in the clinical translation of 5-[6-(trifluoromethyl)pyrimidin-4-yl]-2-oxa-5-azabicyclo[2.2.1]heptane. Pharmacokinetic studies have identified the need for further optimization to address issues such as plasma protein binding and clearance rates. Ongoing research is exploring structural modifications to improve these parameters while retaining the compound's therapeutic efficacy.

In conclusion, 5-[6-(trifluoromethyl)pyrimidin-4-yl]-2-oxa-5-azabicyclo[2.2.1]heptane represents a versatile and promising scaffold in medicinal chemistry. Its unique structural features, combined with recent synthetic and biological advancements, position it as a valuable candidate for future drug development. Continued research into its mechanisms of action and pharmacokinetic properties will be essential to fully realize its therapeutic potential.